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Compound of Interest

2-Butoxyethyl
Compound Name:
dihydrogenphosphate

Cat. No.: B049837

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-butoxyethyl dihydrogen phosphate (CAS 14260-98-1), alongside available
information on its suppliers. Due to the limited publicly available data specifically for this
monoester, this guide also includes relevant information on the closely related bis(2-
butoxyethyl) hydrogen phosphate and tris(2-butoxyethyl) phosphate to offer a broader context
for researchers.

Chemical and Physical Properties

Quantitative data for 2-butoxyethyl dihydrogen phosphate is not extensively documented in
publicly accessible literature. The following tables summarize the available information for the
mono-, bis-, and trisubstituted forms to facilitate comparison.

Table 1: General Properties
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2-Butoxyethyl

bis(2-Butoxyethyl)

tris(2-Butoxyethyl)

Property Dihydrogen Hydrogen
Phosphate
Phosphate Phosphate
CAS Number 14260-98-1 14260-97-0 78-51-3
Molecular Formula C6H1505P C12H2706P C18H3907P
Molecular Weight 198.15 g/mol [1] 298.31 g/mol [2] 398.47 g/mol
Butyl cellosolve
phosphate, Mono(2-
Synonyms BBOEP TBEP, Phosflex T-bep
butoxyethyl)
Phosphate[1]

Table 2: Physical Properties

2-Butoxyethyl

bis(2-Butoxyethyl)

tris(2-Butoxyethyl)

Property Dihydrogen Hydrogen
Phosphate
Phosphate Phosphate
) Colorless to light-
Physical Form Powder[1] - o
yellow liquid
Melting Point - - -70 °C
215-228°C at4
Boiling Point - -
mmHg
Density - - 1.020 g/cm3 at 20 °C
Soluble in most
Soluble in Chloroform, o o
. _ organic liquids; limited
Solubility Dichloromethane, - o
solubility in glycerol
DMSO[1]
and glycols.
Vapor Pressure - - 0.03 mmHg at 150 °C
Refractive Index - - n20/D 1.438
Table 3: Chemical and Spectroscopic Data
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2-Butoxyethyl bis(2-Butoxyethyl) .
. tris(2-Butoxyethyl)
Property Dihydrogen Hydrogen
Phosphate
Phosphate Phosphate
XLogP3-AA - 1.2[2] 2.8
Hydrogen Bond Donor
1[2] 0
Count
Hydrogen Bond
yered 6[2] 7
Acceptor Count
Rotatable Bond Count - 14[2] 21
Exact Mass - 298.15452557 Da[2] 398.24334058 Da
Topological Polar
polod 74.2 A7[2] 72.5 A2

Surface Area

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-butoxyethy! dihydrogen
phosphate are not readily available in the surveyed literature. However, general methods for
the synthesis and analysis of related organophosphate esters can be adapted.

Synthesis

A general approach to the synthesis of alkyl phosphates involves the reaction of an alcohol with
a phosphorylating agent. For 2-butoxyethyl dihydrogen phosphate, a potential synthetic route
could involve the reaction of 2-butoxyethanol with a suitable phosphorylating agent like
phosphorus oxychloride, followed by controlled hydrolysis to yield the desired monoester. It is
crucial to control the stoichiometry and reaction conditions to favor the formation of the mono-
substituted product over the di- and tri-substituted phosphates.

Analytical Methods

Standard analytical techniques for the characterization and quantification of organophosphate
esters include:
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e Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used technique for the
analysis of volatile and semi-volatile organic compounds. For phosphate esters,
derivatization might be necessary to increase their volatility.

o High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector
(e.g., UV, MS) is another powerful tool for the analysis of less volatile organophosphates.
Reversed-phase chromatography is a common approach.

Signaling Pathways and Biological Activity

Currently, there is no specific information in the public domain regarding the involvement of 2-
butoxyethyl dihydrogen phosphate in any signaling pathways or its specific biological activities.

However, the related compound, tris(2-butoxyethyl) phosphate (TBEP), has been studied for its
potential effects. Research suggests that TBEP may promote cancer development by
interacting with key targets such as SRC and CASP3 and modulating critical signaling
pathways[3][4]. TBEP has also been implicated in endocrine disruption by inducing oxidative
stress and altering steroidogenesis[3]. Furthermore, it has been shown to affect motor behavior
and axonal growth in zebrafish larvae[5]. These findings for TBEP may provide a starting point
for investigating the biological profile of 2-butoxyethyl dihydrogen phosphate.

Experimental Workflow Visualization

As no specific experimental workflows or signaling pathways for 2-butoxyethyl dihydrogen
phosphate have been identified, a generalized workflow for the analysis of a synthesized
organophosphate ester is presented below.

Caption: Generalized workflow for the synthesis, analysis, and characterization of an
organophosphate ester.

Suppliers

2-Butoxyethyl dihydrogen phosphate (CAS 14260-98-1) is available from a limited number of
chemical suppliers, primarily for research purposes.

Table 4: Selected Suppliers
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. . Available
Supplier Product Name Purity .
Quantities
Coompo Research 2-Butoxyethyl
) 98%[1] 25mg, 250mg[1]
Chemicals Phosphate

2-Butoxyethyl
BLD Pharm )
dihydrogen phosphate

Alfa Chemist 2-Butoxyethyl
a Chemistr
Y dihydrogenphosphate

It is recommended to contact these suppliers directly for the most up-to-date product
specifications, availability, and pricing. For the related compound, bis(2-butoxyethyl)hydrogen
phosphate, suppliers such as Cambridge Isotope Laboratories offer labeled and unlabeled
standards for environmental analysis.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]
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 To cite this document: BenchChem. [In-Depth Technical Guide to 2-Butoxyethyl Dihydrogen
Phosphate (CAS 14260-98-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049837#cas-number-14260-98-1-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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